Methyl 3-cyclobutyl-3-oxopropanoate

• IUPAC Name: methyl 3-cyclobutyl-3-oxopropanoate
• InChI: InChI=1S/C8H12O3/c1-11-8(10)5-7(9)6-3-2-4-6/h6H,2-5H2,1H3
• InChI Key: VOLSRTAMKIBBTQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1CCC1
• Molecular Formula: C8H12O3
• DSSTOX Substance ID: DTXSID90929857
• Molecular Weight: 156.18 g/mol
• CAS No.: 137638-05-2

Description

Methyl 3-cyclobutyl-3-oxopropanoate is an organic compound with the molecular formula C8H12O3 and a molecular weight of 156.18 g/mol . This compound is characterized by a cyclobutyl group attached to a 3-oxopropanoate moiety, making it a valuable intermediate in organic synthesis .

Scientific Research Applications

Methyl 3-cyclobutyl-3-oxopropanoate has diverse applications in scientific research:

Chemistry: It serves as a key intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: It is investigated for its potential therapeutic properties and as a building block for drug development.

Industry: This compound is utilized in the production of specialty chemicals and materials.

Safety and Hazards

“Methyl 3-cyclobutyl-3-oxopropanoate” is classified as a warning hazard. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area. In case of skin contact, wash with plenty of water.

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl 3-cyclobutyl-3-oxopropanoate can be synthesized through various methods. One common approach involves the reaction of cyclobutanone with methyl acetoacetate in the presence of a base such as sodium ethoxide . The reaction proceeds via the formation of an enolate intermediate, which subsequently undergoes nucleophilic addition to the carbonyl group of cyclobutanone.

Industrial Production Methods

Industrial production of this compound typically involves large-scale batch or continuous processes. The reaction conditions are optimized to achieve high yields and purity. Key parameters include temperature control, reaction time, and the use of efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-cyclobutyl-3-oxopropanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound using reducing agents like lithium aluminum hydride can yield alcohol derivatives.

Substitution: The ester group in this compound can undergo nucleophilic substitution reactions with nucleophiles such as amines or alcohols to form amides or esters, respectively.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Amines, alcohols, and other nucleophiles

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohol derivatives

Substitution: Amides, esters

Mechanism of Action

The mechanism of action of Methyl 3-cyclobutyl-3-oxopropanoate involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for various enzymes, leading to the formation of biologically active metabolites . These metabolites can modulate cellular processes and biochemical pathways, contributing to the compound’s effects .

Comparison with Similar Compounds

Methyl 3-cyclobutyl-3-oxopropanoate can be compared with other similar compounds such as:

Methyl 3-cyclohexyl-3-oxopropanoate: This compound has a cyclohexyl group instead of a cyclobutyl group, resulting in different steric and electronic properties.

Methyl 3-cyclopropyl-3-oxopropanoate: The presence of a cyclopropyl group imparts unique reactivity and stability compared to the cyclobutyl derivative.

Uniqueness

This compound is unique due to its specific structural features, which influence its reactivity and applications in various fields .

Synthesis routes and methods

Procedure details

22 g of meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) (152.7 mmol) and 36.9 ml of pyridine (457.2 mmol) were dissolved in 200 ml of dichloromethane. 18.1 g of cyclobutylcarbonic acid chloride were added at 0 to 10° C. The reaction mixture was stirred overnight at room temperature, washed with 1 N HCl and extracted with dichloromethane. The organic layer was washed with water, dried over magnesium sulfate, filtered, and then concentrated to dryness. The oily residue was dissolved in 300 ml of methanol and heated under reflux for 2 h. The reaction mixture was concentrated to dryness and the residue purified via silica gel chromatography with ethyl acetate as eluent. Yield: 21.2 g